2,6-Dimethylbenzo[d]thiazol-5-amine

Specification

• CAS No.: 98953-72-1
• Molecular Formula: C9H10N2S
• Molecular Weight: 178.26 g/mol
• IUPAC Name: 2,6-dimethyl-1,3-benzothiazol-5-amine
• Standard InChI: InChI=1S/C9H10N2S/c1-5-3-9-8(4-7(5)10)11-6(2)12-9/h3-4H,10H2,1-2H3
• Standard InChI Key: UNMHKVQRNMMFOY-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1N)N=C(S2)C
• Canonical SMILES: CC1=CC2=C(C=C1N)N=C(S2)C

Introduction

Chemical Properties and Structure

2,6-Dimethylbenzo[d]thiazol-5-amine (CAS: 98953-72-1) is characterized by its distinct chemical structure featuring a benzothiazole scaffold with specific functional group substitutions. The compound has a molecular formula of C9H10N2S with a molecular weight of 178.26 g/mol. The structural composition includes a benzothiazole core with methyl groups at positions 2 and 6, and an amine group at position 5.

The compound can be represented in SMILES notation as NC(C=C1N=C(C)SC1=C2)=C2C, which provides a linear textual representation of its molecular structure. This notation is particularly useful for computational chemistry and database searches related to this compound.

Physical and Chemical Characteristics

The physical properties of 2,6-Dimethylbenzo[d]thiazol-5-amine remain somewhat limited in the literature, but available data indicates it is typically obtained with a purity of approximately 97.00% in commercial settings. The compound's structural features, particularly the presence of the amine group, confer potential for hydrogen bonding and nucleophilic reactions, making it valuable in various synthetic pathways.

Comprehensive Property Data

The following table summarizes the key chemical and physical properties of 2,6-Dimethylbenzo[d]thiazol-5-amine:

Property	Value
CAS Number	98953-72-1
Molecular Formula	C9H10N2S
Molecular Weight	178.25-178.26 g/mol
IUPAC Name	2,6-dimethylbenzo[d]thiazol-5-amine
SMILES Notation	NC(C=C1N=C(C)SC1=C2)=C2C
Standard Purity	97.00%

Stock Solution Preparation

For research applications requiring precise concentrations, proper preparation of stock solutions is essential. The following table provides guidance for preparing stock solutions of 2,6-Dimethylbenzo[d]thiazol-5-amine at various concentrations:

Concentration	Volume needed for 1 mg	Volume needed for 5 mg	Volume needed for 10 mg
1 mM	5.6101 mL	28.0505 mL	56.101 mL
5 mM	1.122 mL	5.6101 mL	11.2202 mL
10 mM	0.561 mL	2.805 mL	5.6101 mL

This table serves as a reference for researchers working with this compound in solution-based experiments.